Cas no 1268718-23-5 (2-Fluoro-3-methoxy-6-methylbenzoic acid)
1268718-23-5 structure
Product Name:2-Fluoro-3-methoxy-6-methylbenzoic acid
CAS No:1268718-23-5
MF:C9H9FO3
MW:184.164366483688
CID:2950825
Update Time:2023-08-09
2-Fluoro-3-methoxy-6-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-氟-3-甲氧基-6-甲基苯甲酸
- 2-fluoro-3-methoxy-6-methylbenzoic acid
- Benzoic acid, 2-fluoro-3-Methoxy-6-Methyl-
- 2-Fluoro-3-methoxy-6-methylbenzoic acid
-
- Inchi： 1S/C9H9FO3/c1-5-3-4-6(13-2)8(10)7(5)9(11)12/h3-4H,1-2H3,(H,11,12)
- InChI Key： WBDRHEGJCLGYDN-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC(C)=C1C(=O)O)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 195
- XLogP3: 1.9
- Topological Polar Surface Area: 46.5
2-Fluoro-3-methoxy-6-methylbenzoic acid Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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